3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide

• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide
• InChI: InChI=1S/C16H24N2O3S/c17-22(20,21)15-9-6-14(7-10-15)12-18-16(19)11-8-13-4-2-1-3-5-13/h6-7,9-10,13H,1-5,8,11-12H2,(H,18,19)(H2,17,20,21)
• InChI Key: MJWBBCSJLXEKAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)NCC2=CC=C(C=C2)S(=O)(=O)N

Description

3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide is a chemical compound with the molecular formula C16H24N2O3S and a molecular weight of 324.43836 g/mol . This compound is known for its unique structure, which includes a cyclohexyl group, a sulfamoylphenyl group, and a propanamide group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide involves several steps. One common method includes the reaction of cyclohexylamine with 4-sulfamoylbenzyl chloride under controlled conditions to form the intermediate product. This intermediate is then reacted with propanoyl chloride to yield the final compound. The reaction conditions typically involve the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions .

Chemical Reactions Analysis

3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the sulfamoyl group, using reagents like sodium hydride or potassium tert-butoxide.

Scientific Research Applications

3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide is used in a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on enzyme activity and cell signaling pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of diseases related to its biological activity.

Industry: It is used in the development of new materials and as an intermediate in the production of various chemical products.

Mechanism of Action

The mechanism of action of 3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target being studied .

Comparison with Similar Compounds

3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]propanamide can be compared with other similar compounds, such as:

3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]butanamide: This compound has a similar structure but with a butanamide group instead of a propanamide group.

3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]pentanamide: This compound has a pentanamide group, making it slightly larger and potentially altering its chemical properties.

3-cyclohexyl-N-[(4-sulfamoylphenyl)methyl]hexanamide: This compound has a hexanamide group, further increasing its size and potentially its reactivity.

These comparisons highlight the uniqueness of this compound in terms of its specific chemical structure and properties.